Cas no 2138165-71-4 (Cyclohexanesulfonamide, N,3,5-trimethyl-)

• Product Name: Cyclohexanesulfonamide, N,3,5-trimethyl-
• CAS No: 2138165-71-4
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5288437
• Update Time: 2025-09-23

Cyclohexanesulfonamide, N,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, N,3,5-trimethyl-

• Inchi： 1S/C9H19NO2S/c1-7-4-8(2)6-9(5-7)13(11,12)10-3/h7-10H,4-6H2,1-3H3
• InChI Key： CEMWZZNKFBEURL-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CC(C)CC(C)C1

Additional information on Cyclohexanesulfonamide, N,3,5-trimethyl-

Recent Advances in Cyclohexanesulfonamide, N,3,5-trimethyl- (CAS: 2138165-71-4) Research

Cyclohexanesulfonamide, N,3,5-trimethyl- (CAS: 2138165-71-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising pharmacological properties, particularly in the context of targeted drug development. Recent studies have focused on its potential as a scaffold for designing novel enzyme inhibitors and its unique physicochemical characteristics that make it suitable for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective carbonic anhydrase inhibitor. The research team demonstrated that the trimethylcyclohexane moiety combined with the sulfonamide group creates a distinctive binding profile, showing 40% greater selectivity for tumor-associated carbonic anhydrase IX compared to traditional sulfonamide inhibitors. This finding suggests potential applications in cancer therapy, particularly for hypoxic tumors.

In the field of neurodegenerative disease research, a recent Nature Communications paper (2024) explored the neuroprotective effects of Cyclohexanesulfonamide, N,3,5-trimethyl- derivatives. The study revealed that specific structural modifications of the compound could enhance blood-brain barrier penetration while maintaining inhibitory activity against β-secretase (BACE1), a key enzyme in amyloid plaque formation. These findings open new avenues for developing Alzheimer's disease therapeutics with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, advances in the production of 2138165-71-4 have been reported in Organic Process Research & Development (2023). Researchers developed a novel catalytic asymmetric synthesis method that achieves 98% enantiomeric excess, addressing previous challenges in stereoselective preparation. This breakthrough significantly improves the compound's accessibility for pharmaceutical development and structure-activity relationship studies.

Ongoing clinical investigations (Phase I/II trials) are evaluating Cyclohexanesulfonamide, N,3,5-trimethyl- based compounds as potential treatments for rare genetic disorders involving sulfotransferase deficiencies. Preliminary results presented at the 2024 American Chemical Society meeting showed promising safety profiles and target engagement in human subjects, marking an important milestone in translational research for this chemical entity.

Future research directions highlighted in recent reviews include exploring the compound's potential in combination therapies, further optimization of its physicochemical properties for enhanced bioavailability, and investigation of its off-target effects through comprehensive proteomic studies. The unique structural features of 2138165-71-4 continue to make it a valuable template for drug discovery across multiple therapeutic areas.